(1S*,5R*)-6-(3-methyl-2-buten-1-yl)-3-(3-phenoxypropanoyl)-3,6-diazabicyclo[3.2.2]nonan-7-one

• IUPAC Name: (1S,5R)-6-(3-methylbut-2-enyl)-3-(3-phenoxypropanoyl)-3,6-diazabicyclo[3.2.2]nonan-7-one
• InChI: InChI=1S/C21H28N2O3/c1-16(2)10-12-23-18-9-8-17(21(23)25)14-22(15-18)20(24)11-13-26-19-6-4-3-5-7-19/h3-7,10,17-18H,8-9,11-15H2,1-2H3/t17-,18+/m0/s1
• InChI Key: HJWOHLXEBHQDTN-ZWKOTPCHSA-N
• Canonical SMILES: CC(=CCN1C2CCC(C1=O)CN(C2)C(=O)CCOC3=CC=CC=C3)C
• Isomeric SMILES: CC(=CCN1[C@@H]2CC[C@H](C1=O)CN(C2)C(=O)CCOC3=CC=CC=C3)C
• Molecular Formula: C21H28N2O3
• Molecular Weight: 356.5 g/mol

Description

(1S*,5R*)-6-(3-methyl-2-buten-1-yl)-3-(3-phenoxypropanoyl)-3,6-diazabicyclo[3.2.2]nonan-7-one is a useful research compound. Its molecular formula is C21H28N2O3 and its molecular weight is 356.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 356.20999276 g/mol and the complexity rating of the compound is 535. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Novel Synthetic Routes and Chemical Synthesis

• Research has focused on developing novel synthetic routes for creating ortho-hydroxy-e and -f oxide-bridged phenylmorphans, showcasing the interest in manipulating diazabicyclo structures for targeted chemical properties (Zezula, Jacobson, & Rice, 2007).
• Studies on the synthesis of bicyclic σ receptor ligands with cytotoxic activity against tumor cell lines highlight the pharmaceutical interest in diazabicyclo nonanes (Geiger et al., 2007).

Biological Activity and Pharmacological Properties

• The exploration of bispidine derivatives for their biological activity and toxicity underlines the potential for these compounds in therapeutic applications. Notably, some synthesized bispidine derivatives exhibited local anesthetic activity and low toxicity, suggesting their viability for further pharmacological studies (Malmakova et al., 2021).

Structural and Conformational Studies

• Investigations into the structure and conformation of diazabicyclanones and diazabicyclanols using spectroscopy and X-ray diffraction have provided valuable insights into the preferred conformations and the impact of solvent polarity (Gálvez et al., 1985).

Antitumor Properties

• The synthesis and study of phosphoryl-containing 3,7-diazabicyclo[3.3.1]nonane and 1,3-diazaadamantane derivatives aimed at discovering new antitumor compounds reveal the ongoing interest in leveraging the structural features of diazabicyclo nonanes for potential cancer treatments (Arutyunyan et al., 1995).